Cas no 1131614-19-1 (3-Iodo-4-isobutoxybenzoic acid)

• Product Name: 3-Iodo-4-isobutoxybenzoic acid
• CAS No: 1131614-19-1
• MF: C₁₁H₁₃IO₃
• MW: 320.123595952988
• CID: 1030640
• PubChem ID: 44828891
• Update Time: 2025-04-20

3-Iodo-4-isobutoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-isobutoxybenzoic acid
• 3-iodo-4-(2-methylpropoxy)benzoic acid
• 3-iodanyl-4-(2-methylpropoxy)benzoic acid
• AK133723
• CTK8E2116
• FT-0658265
• KB-145125
• SBB067992
• DB-060399
• 3-Iodo-4-isobutoxybenzoicacid
• AKOS015841696
• A802866
• 3-iodo-4-isobutoxy-benzoic acid
• DTXSID40660980
• 1131614-19-1

• Inchi： 1S/C11H13IO3/c1-7(2)6-15-10-4-3-8(11(13)14)5-9(10)12/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： AOVWUOOHZQQYPC-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OCC(C)C

Computed Properties

• Exact Mass: 319.99094g/mol
• Monoisotopic Mass: 319.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų